Cas no 202146-16-5 (METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE)

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE structure
202146-16-5 structure
Product Name:METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE
CAS No:202146-16-5
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD01313708
CID:1011448
PubChem ID:2736794
Update Time:2025-04-20

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE
    • EN300-205310
    • 202146-16-5
    • Benzoic acid, 4-amino-3-chloro-5-methyl-, methyl ester
    • SDBXHTMFAXKDML-UHFFFAOYSA-N
    • CIA14616
    • DTXSID90371610
    • AS-8597
    • methyl4-amino-3-chloro-5-methylbenzoate
    • MFCD01313708
    • SY198076
    • CS-0061260
    • A856756
    • SCHEMBL8060962
    • Z1255465551
    • AKOS027252568
    • MDL: MFCD01313708
    • Inchi: 1S/C9H10ClNO2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,11H2,1-2H3
    • InChI Key: SDBXHTMFAXKDML-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC)=CC(C)=C1N

Computed Properties

  • Exact Mass: 199.0400063g/mol
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 80-82
  • Solubility: Very slightly soluble (0.3 g/l) (25 º C),

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Pricemore >>

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